Cas no 59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion)

• Product Name: 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
• CAS No: 59015-72-4
• MF: C₃₂H₄₆O₈
• MW: 558.702850818634
• CID: 2081631
• PubChem ID: 101596930
• Update Time: 2025-04-21

25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Chemical and Physical Properties

Names and Identifiers

• 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
• 25-acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-diene-3,11,22-trione
• CKBP002
• CuB
• Cucurbitacin
• cucurbitacin B
• NSC-49451
• 2-epi-Cucurbitacin B
• HY-N12474
• 59015-72-4
• 2-Epicucurbitacin B
• CS-0908994

• Inchi： 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3
• InChI Key： IXQKXEUSCPEQRD-UHFFFAOYSA-N
• SMILES： CC(OC(C=CC(C(C1C2(C(C3C(C(C2)=O)(C)C2CC(C(C(C2=CC3)(C)C)=O)O)(C)CC1O)C)(O)C)=O)(C)C)=O

Computed Properties

• Exact Mass: 558.31926842Da
• Monoisotopic Mass: 558.31926842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins
• Natural Products and Extracts Plant Extracts Plant based Marah fabacea